N,N,4-Trimethyl-2-[[2-methyl-6-(trifluoromethyl)pyrimidine-4-carbonyl]amino]-1,3-thiazole-5-carboxamide

• IUPAC Name: N,N,4-trimethyl-2-[[2-methyl-6-(trifluoromethyl)pyrimidine-4-carbonyl]amino]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C14H14F3N5O2S/c1-6-10(12(24)22(3)4)25-13(18-6)21-11(23)8-5-9(14(15,16)17)20-7(2)19-8/h5H,1-4H3,(H,18,21,23)
• InChI Key: CIRXLBVLFAUCRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC(=NC(=N2)C)C(F)(F)F)C(=O)N(C)C
• Molecular Formula: C14H14F3N5O2S
• Molecular Weight: 373.36 g/mol

Description

The compound “N,N,4-Trimethyl-2-[[2-methyl-6-(trifluoromethyl)pyrimidine-4-carbonyl]amino]-1,3-thiazole-5-carboxamide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a thiazole ring, which is a five-membered ring with one nitrogen atom and one sulfur atom. The molecule also contains several functional groups including an amide group (carboxamide), a trifluoromethyl group, and methyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine and thiazole rings would likely cause the molecule to be planar or nearly planar in those regions. The electronegative atoms (nitrogen, oxygen, and fluorine) would create regions of high electron density, which could be involved in interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the amide group could undergo hydrolysis to form a carboxylic acid and an amine. The trifluoromethyl group could potentially undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the polar amide group and the electronegative atoms could make the compound capable of forming hydrogen bonds, which could affect its solubility in different solvents.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. Compounds containing pyrimidine and thiazole rings are found in a variety of pharmaceuticals and could have potential uses in medical research. Further studies would be needed to explore these possibilities.